![molecular formula C20H29ClN2O2 B5219232 ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride](/img/structure/B5219232.png)
ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride involves the modulation of the activity of various neurotransmitters and receptors in the central nervous system. This compound has been shown to bind to the mu-opioid receptor, which is responsible for the regulation of pain perception. Additionally, it has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride has been found to exhibit various biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the development of chronic pain conditions. Additionally, it has been found to increase the release of endogenous opioids, which are responsible for the regulation of pain perception.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride in lab experiments is its potent analgesic and anti-inflammatory effects. This compound has been found to exhibit significant activity at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the long-term effects of this compound on the central nervous system.
Future Directions
There are several future directions for research on ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride. One potential direction is the development of novel analogs of this compound with improved potency and selectivity. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in the treatment of chronic pain conditions. Finally, more research is needed to determine the long-term effects of this compound on the central nervous system and its potential for toxicity.
In conclusion, ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride is a promising compound for scientific research due to its potent analgesic and anti-inflammatory effects. Further research is needed to determine its potential therapeutic applications and long-term effects on the central nervous system.
Synthesis Methods
The synthesis method of ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride involves the reaction of 4-benzyl-1,2,5-trimethylpiperidine-4-carboxylic acid with ethyl chloroacetate and sodium cyanide in the presence of a catalytic amount of potassium carbonate. The resulting product is then treated with hydrochloric acid to obtain the final compound.
Scientific Research Applications
Ethyl (4-benzyl-1,2,5-trimethyl-4-piperidinyl)(cyano)acetate hydrochloride has been shown to have various scientific research applications. One of its primary applications is in the study of the central nervous system. This compound has been found to exhibit significant analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain conditions.
properties
IUPAC Name |
ethyl 2-(4-benzyl-1,2,5-trimethylpiperidin-4-yl)-2-cyanoacetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O2.ClH/c1-5-24-19(23)18(13-21)20(12-17-9-7-6-8-10-17)11-16(3)22(4)14-15(20)2;/h6-10,15-16,18H,5,11-12,14H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDUJZNGPWBWGPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C#N)C1(CC(N(CC1C)C)C)CC2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-benzyl-1,2,5-trimethylpiperidin-4-yl)-2-cyanoacetate;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.